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Compound of Interest

Compound Name: Clevidipine-d7

Cat. No.: B12421993 Get Quote

An In-Depth Technical Guide to Clevidipine-d7 For Researchers, Scientists, and Drug

Development Professionals

Introduction
Clevidipine-d7 is the deuterated analog of Clevidipine, a third-generation dihydropyridine

calcium channel blocker.[1][2][3] Due to its isotopic labeling, Clevidipine-d7 serves as an ideal

internal standard for the quantification of Clevidipine in biological samples using mass

spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] This guide provides a

comprehensive overview of the chemical structure, properties, and applications of Clevidipine-
d7, with a focus on its role in analytical methodologies.

Chemical Structure and Physicochemical Properties
Clevidipine-d7 is structurally identical to Clevidipine, with the exception of seven deuterium

atoms replacing seven hydrogen atoms on the butoxycarbonylmethyl group. This isotopic

substitution results in a higher molecular weight, allowing for its differentiation from the non-

labeled compound in mass spectrometry.

Table 1: Physicochemical Properties of Clevidipine-d7
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Property Value Reference

Formal Name

4-(2,3-dichlorophenyl)-1,4-

dihydro-2,6-dimethyl-3,5-

pyridinedicarboxylic acid, 3-

methyl 5-[(1-oxobutoxy-

d7)methyl] ester

[4][5]

CAS Number 2747918-66-5 [4][5]

Molecular Formula C₂₁H₁₆Cl₂D₇NO₆ [4][5]

Molecular Weight 463.4 g/mol [4][6]

Synonyms rac-Clevidipine-d7 [4][5]

Purity
≥99% deuterated forms (d1-

d7)
[4][5]

Solubility
Soluble in DMSO and

Methanol
[4][5]

Appearance White to off-white solid [7]

Storage 2°C to 8°C [6]

Mechanism of Action of Clevidipine
As the pharmacological activity resides in the parent compound, this section details the

mechanism of action of Clevidipine. Clevidipine is a highly vasoselective L-type calcium

channel antagonist.[7][8] It functions by inhibiting the influx of extracellular calcium ions through

L-type calcium channels in vascular smooth muscle cells.[1][2] This inhibition leads to the

relaxation of the smooth muscle, resulting in arterial vasodilation and a subsequent reduction in

systemic vascular resistance and blood pressure.[1][9] Clevidipine primarily acts on arterioles

and has minimal effect on venous capacitance vessels.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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